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Executive Summary

Tellurium-127 (12’Te) is a radioactive isotope of the metalloid tellurium, notable for its relatively
short half-life and beta decay, which makes it a subject of interest in various scientific and
medical research fields. This document provides a comprehensive technical overview of the
discovery of tellurium, the identification of the 12’Te isotope, its nuclear properties, and detailed
methodologies for its synthesis. The primary production routes, including neutron activation of
stable tellurium, isolation from nuclear fission products, and derivation from its parent nuclide
Antimony-127, are discussed in detail. This guide is intended to serve as a core reference for
professionals engaged in nuclear chemistry, radiopharmaceutical development, and related
research disciplines.

Introduction to Tellurium

Tellurium (Te), atomic number 52, is a rare, brittle, silvery-white metalloid belonging to the
chalcogen group of the periodic table.[1] While the element itself is not abundant in the Earth's
crust, it is found in combination with gold and other metals.[2] Tellurium was first discovered in
1782 by Franz-Joseph Miuller von Reichenstein in Transylvania from an ore containing gold.[3]
[4] It was later isolated and named in 1798 by Martin Heinrich Klaproth, who derived the name
from the Latin word tellus, meaning "earth".[2][3]
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Tellurium possesses 39 known isotopes, of which eight occur naturally.[1] The radioactive
isotopes of tellurium, including 12’Te, are artificially produced and are significant in various
research and application domains, particularly in medicine for imaging and therapy.

Discovery of the Tellurium-127 Isotope

While the element tellurium was identified in the late 18th century, the specific isotope
Tellurium-127 was discovered much later, in the year 1938, as the field of nuclear physics and
isotope identification advanced.[5] This discovery was part of the broader scientific effort to
characterize the nuclear properties of elements and their various isotopic forms following the
discovery of artificial radioactivity.

Nuclear Properties of Tellurium-127 and its Isomer

Tellurium-127 exists in a ground state and a metastable state (isomer), 12’™Te. The properties
of both are crucial for understanding its synthesis and decay. The quantitative nuclear data for
these isotopes are summarized in the tables below.

Table 1: Nuclear Properties of Tellurium-127 (Ground State)

Property Value

Atomic Number (2) 52

Mass Number (A) 127

Neutron Number (N) 75

Atomic Mass 126.9052173 u
Half-life 9.35 hours[5]
Decay Mode Beta minus (37)[5]
Daughter Isotope 127] (stable)[5]
Beta Decay Energy 0.702 MeV[5]
Spin and Parity 3/2+[5]

| Parent Nuclide | 12’Sb[5] |
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Table 2: Nuclear Properties of Tellurium-127m (Isomer)

Property Value
Excitation Energy 88.23 keV[5]
Half-life 106.1 days[1]

Isomeric Transition (IT) to 12’Te (97.86%)Beta

Decay Modes .
minus () to 1271 (2.14%)[1]

| Spin and Parity | 11/2-[1] |

Synthesis of Tellurium-127

There are three primary methods for the production of Tellurium-127.

Production via Neutron Activation of Tellurium-126

The most common and direct method for producing 12’Te is through the neutron capture
reaction of the stable isotope Tellurium-126 (12°Te), which has a natural abundance of
approximately 18.8%.[1] The target material, typically high-purity tellurium dioxide (TeO2)
enriched in 126Te, is irradiated with thermal neutrons in a nuclear reactor. The nuclear reaction
is as follows:

126Te (n'y) N 127Te
This reaction produces both the ground state 2’ Te and the metastable isomer 2’MTe.

Table 3: Neutron Activation Data for 126Te

Parameter Value
Target Isotope 126Te
Reaction (nyy)
Product Isotope 127Te

Thermal Neutron Capture Cross Section (Total) 0.38 b[6]
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| Isomer (*2’™Te) Production Cross Section | 0.063 b[6] |

Production as a Fission Product

Tellurium isotopes, including 2’Te, are produced during the nuclear fission of heavy elements
like Uranium-235 (235U) or Plutonium-239 (2°Pu).[7] The fission product yield for mass number
127 is significant. However, the isolation of 12’Te from the highly complex mixture of other
fission products and unspent nuclear fuel is a challenging radiochemical process, requiring
multi-stage separation techniques.[8]

Production from the Decay of Antimony-127

Tellurium-127 is the stable daughter product of the beta decay of Antimony-127 (12’Sh). 12’Sh
itself can be produced as a fission product. This route involves first separating 2’Sb from other
fission products and then allowing it to decay to 2’Te (half-life of 12’Sb is 3.85 days). This
method can yield a very pure 12’Te product, free from other tellurium isotopes.

Experimental Protocols
Protocol for 126Te(n,y)*?’Te Production and Separation

This protocol outlines the general steps for producing 12’Te via neutron irradiation of a 12°TeO2
target.

o Target Preparation:

o High-purity tellurium dioxide (TeOz2), preferably enriched in 126Te to maximize yield and
minimize impurities, is used as the target material.

o A precisely weighed amount of the TeO2 powder is encapsulated in a high-purity quartz
ampoule or an aluminum capsule suitable for irradiation. The container must be sealed to
contain the radioactive products.

o Neutron Irradiation:

o The sealed target is placed in a nuclear research reactor with a high thermal neutron flux
(e.g., 1013 - 10%* n/cmz-s).
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o

The irradiation time is calculated based on the neutron flux, the 12°Te cross-section, and
the desired activity of 12’Te, typically lasting for several hours to a few days. The relatively
short half-life of 12’Te (9.35 h) must be considered to avoid significant decay during
irradiation.

» Post-Irradiation Processing (Wet Distillation):

o

After a suitable cooling period to allow short-lived isotopes to decay, the irradiated target is
transferred to a hot cell for safe handling.

The capsule is opened, and the irradiated TeO: is dissolved in a strong acid, such as
concentrated sulfuric acid.

The solution is heated in a distillation apparatus. The produced radioiodine isotopes (from
the decay of tellurium isotopes) can be distilled off.

The remaining tellurium solution contains 12’Te, 127mTe, and any unreacted 12¢Te.

 Purification (Chemical Separation):

o

To separate the tellurium isotopes from any cationic impurities, ion-exchange
chromatography can be employed.

Tellurium forms anionic complexes in hydrochloric acid, which can be adsorbed onto an
anion-exchange resin (e.g., Dowex-1).

Impurities can be washed from the column with appropriate acid concentrations.

The purified tellurium can then be eluted from the resin using a different eluent, such as
dilute HCI or water.
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Protocol for Isolation of Tellurium from Fission Products

This protocol describes a method for separating tellurium from a solution of dissolved irradiated
uranium fuel, focusing on the use of copper metal.[9]

e Initial Sample Preparation:

o Irradiated highly enriched uranium (HEU) is dissolved in a suitable acid, typically a
concentrated hydrochloric or nitric acid solution. This solution contains a complex mixture
of fission products, actinides, and unspent fuel.

e Column Preparation:
o A chromatography column is packed with copper metal turnings.

o The column is pre-conditioned by rinsing with 9 M HCI to remove any surface oxide layer
from the copper.[9]

o Separation of Tellurium and lodine:

o The acidic solution containing the fission products is passed through the copper-packed
column.

o Tellurium and iodine isotopes present in the solution spontaneously deposit onto the
surface of the copper metal, effectively removing them from the solution.[9] This process
removes over 98% of the radiotellurium and radioiodine.[9]

e Elution and Further Purification (Hypothetical Extension):

o Note: The primary goal of the cited method is to remove Te/l interference. To recover the
Te, further steps would be needed.

o The copper turnings could be removed from the column and treated with an oxidizing
agent (e.qg., nitric acid) to re-dissolve the deposited tellurium along with the copper.

o Standard chemical separation techniques, such as precipitation or solvent extraction,
would then be required to separate the tellurium from the dissolved copper and any co-
deposited elements.
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Decay Pathways and Relationships

The production and decay of Tellurium-127 are part of a larger isobaric decay chain (A=127).
The key relationships involve its parent, its isomer, and its daughter nuclide. Understanding
these pathways is essential for predicting the isotopic composition of a produced sample over
time.
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Applications in Research and Drug Development
Tellurium-127 and its isomer, 127mTe, serve as valuable tools in various research contexts:

e Nuclear Structure Studies: The decay of 12’Te and 2’™Te provides data for refining nuclear

models and understanding nuclear level structures.

o Tracer Studies: As a gamma-emitting isotope, 2’Te can be used as a radiotracer in chemical,
biological, and environmental studies to monitor the fate of tellurium compounds.

» Radiopharmaceutical Development: While not a primary therapeutic or diagnostic
radionuclide itself, the study of tellurium isotopes is relevant to the production of medically
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important iodine isotopes. For example, other tellurium isotopes (e.g., 124Te) are used as
target materials for producing medically relevant iodine isotopes like 24| for Positron
Emission Tomography (PET).[1] Understanding the radiochemistry of tellurium is crucial for
ensuring the purity of these radiopharmaceuticals.

Conclusion

Tellurium-127, identified in 1938, is a significant radionuclide with well-characterized nuclear
properties. Its synthesis is primarily achieved through the neutron irradiation of stable 126Te in
nuclear reactors, a method that allows for controlled and predictable production. Alternative
pathways, such as isolation from fission products or as a decay product of 12’Sh, offer routes to
high-purity samples, though they involve more complex chemical separations. The detailed
protocols and data presented in this guide provide a foundational resource for researchers and
professionals, enabling a deeper understanding of 12’Te and facilitating its application in
advanced scientific and developmental pursuits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Discovery and
Synthesis of Tellurium-127]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235538#discovery-and-synthesis-of-the-tellurium-
127-isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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